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Abstract

This technical guide provides a comprehensive overview of the history and development of
Dimethylvinphos, an organophosphate insecticide introduced in 1966. Developed by Shell,
this compound, chemically known as 2-chloro-1-(2,4-dichlorophenyl)vinyl dimethyl phosphate,
was primarily utilized in rice cultivation to control destructive pests such as leaf rollers and stem
borers. This document details its synthesis, mechanism of action, toxicological profile, and the
experimental protocols used for its evaluation. Through a combination of historical context,
quantitative data, and detailed methodologies, this guide offers a thorough resource for
researchers, scientists, and professionals in drug development and pest management.

Introduction

The mid-20th century marked a significant era in the development of synthetic pesticides,
largely driven by the need to secure food production for a growing global population. Among
the most prominent classes of insecticides to emerge during this period were the
organophosphates, a legacy of World War Il chemical warfare research. Gerhard Schrader's
work in Germany laid the foundation for this class of compounds, which, after the war, were
repurposed for agricultural use.[1] Companies like Shell invested heavily in pesticide research,
leading to the development of numerous compounds, including Dimethylvinphos.[2][3]
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Introduced in 1966, Dimethylvinphos is a non-systemic insecticide and acaricide with both
contact and stomach action.[4] It proved effective against a range of insect pests, particularly in
rice cultivation. This guide delves into the technical aspects of Dimethylvinphos, from its
chemical synthesis to its biological impact and the methods used to study it.

History and Development

The development of organophosphate insecticides began in the 1930s, with commercialization
occurring after World War I1.[1] Shell Chemical Company, a significant player in the burgeoning
petrochemical industry, established research centers to explore new applications for their
products, including the development of pesticides.[3] While specific details on the key scientists
behind Dimethylvinphos are not readily available in public records, its introduction in 1966
places it within a period of intense innovation in organophosphate chemistry at major chemical
companies.

The primary use of Dimethylvinphos was in agriculture, particularly for the protection of rice
crops from pests like leaf rollers and stem borers.[4] However, like many organophosphates,
concerns over its toxicity and environmental impact grew over time. In the European Union, for
instance, Dimethylvinphos is not an approved active substance for use in plant protection
products under Regulation (EC) No 1107/2009.[1]

Chemical Synthesis

The synthesis of Dimethylvinphos is a multi-step process rooted in organophosphorus
chemistry. The key final step is a Perkow reaction, where a trialkyl phosphite reacts with a
haloketone. While a detailed industrial synthesis protocol is proprietary, the general chemical
pathway can be outlined as follows:

Experimental Protocol: Synthesis of Dimethylvinphos

o Step 1: Synthesis of 2,2,2',4',5'-Pentachloroacetophenone. This intermediate is prepared
through the Friedel-Crafts acylation of 1,3-dichlorobenzene with dichloroacetyl chloride.
Aluminum chloride typically serves as the catalyst for this reaction.

e Step 2: Reaction with Trimethyl Phosphite (Perkow Reaction). The 2,2,2',4',5'-
Pentachloroacetophenone is then reacted with trimethyl phosphite. In this reaction, the
phosphite attacks the carbonyl carbon, leading to the formation of a vinyl phosphate and
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eliminating a chloride ion. This reaction is characteristic of the Perkow reaction, which is a
known side-reaction of the Michaelis-Arbuzov reaction but is favored in this case to produce
the desired enol phosphate.

o Step 3: Purification. The final product, Dimethylvinphos, is then purified from the reaction
mixture, typically through distillation or chromatography, to yield a product where the (Z)-
isomer predominates (>95%).

Mode of Action: Acetylcholinesterase Inhibition

Like all organophosphate insecticides, Dimethylvinphos exerts its toxic effects by inhibiting
the enzyme acetylcholinesterase (AChE). AChE is a critical enzyme in the nervous system of
both insects and mammals, responsible for the breakdown of the neurotransmitter
acetylcholine (ACh).

Signaling Pathway of Acetylcholinesterase Inhibition

The inhibition of AChE by Dimethylvinphos is an irreversible process that occurs in two main
steps:

» Reversible Binding: The Dimethylvinphos molecule first binds reversibly to the active site of
the AChE enzyme.

e Phosphorylation: The phosphate group of Dimethylvinphos then forms a stable, covalent
bond with a serine residue in the active site of the AChE enzyme. This phosphorylation event
effectively inactivates the enzyme.

With AChE inhibited, acetylcholine accumulates in the synaptic cleft, leading to continuous
stimulation of cholinergic receptors. This overstimulation results in a cascade of physiological
effects, including muscle tremors, paralysis, and ultimately, death of the insect due to
respiratory failure.
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Acetylcholinesterase Inhibition by Dimethylvinphos

Efficacy Against Target Pests

Dimethylvinphos was primarily marketed for the control of chewing and sucking insects in
rice. While specific quantitative efficacy data from its initial development is not widely available
in public literature, its primary targets were the rice stem borer (Scirpophaga incertulas) and the
rice leaf roller (Cnhaphalocrocis medinalis).

Experimental Protocol: Insecticide Efficacy Trial on Rice Pests

Atypical field trial to evaluate the efficacy of an insecticide like Dimethylvinphos against rice
pests would follow a protocol similar to this:

o 1. Experimental Design: A Randomized Complete Block Design (RCBD) is commonly used,
with multiple replications (typically 3-4) for each treatment. Plots are of a standardized size.
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o 2. Treatments: Treatments would include different application rates of Dimethylvinphos, a
positive control (a standard, effective insecticide), and a negative control (untreated).

» 3. Application: The insecticide is applied at a specific growth stage of the rice crop, often
timed with the peak infestation period of the target pest. Application is typically done using a

calibrated sprayer to ensure uniform coverage.
e 4. Data Collection:

o Pest Population Assessment: The number of pests (e.g., larvae of stem borers or leaf
rollers) is counted on a set number of randomly selected plants per plot before and at
regular intervals after insecticide application (e.g., 1, 3, 7, and 14 days).

o Damage Assessment: The percentage of damaged plants or leaves (e.g., "dead hearts" or
"white heads" for stem borers, percentage of rolled leaves for leaf rollers) is recorded.

o Yield Data: At the end of the growing season, the grain yield from each plot is measured to
determine the impact of the insecticide treatment on crop productivity.

o 5. Statistical Analysis: The collected data is subjected to statistical analysis (e.g., ANOVA) to
determine the significance of the differences between treatments.

Toxicological Profile

The toxicity of Dimethylvinphos is a critical aspect of its profile, influencing its regulatory
status and handling precautions. As an organophosphate, it exhibits toxicity to a broad range of

organisms.

Data Presentation: Acute Toxicity of Dimethylvinphos
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. Route of Value (mg/kg
Organism Test Type Reference
Exposure or mg/L)
Rat (Rattus
_ LD50 Oral 155 - 210 [5]
norvegicus)
Japanese Quail
(Coturnix LD50 Oral Moderate [6]
japonica)
Common Carp
) ) LC50 (96-hour) Water exposure 2.3 [7]
(Cyprinus carpio)
Daphnia magna
EC50 (48-hour) Water exposure 0.002 [5]

(Water Flea)

Experimental Protocol: Acute Oral Toxicity Study (Following OECD Guideline 425)

This protocol outlines a method for determining the acute oral LD50 of a substance like

Dimethylvinphos.

1. Test Animals: Young, healthy adult rats of a single sex (typically females as they are often
more sensitive) are used. The animals are acclimatized to the laboratory conditions for at
least 5 days before the study.

2. Housing and Feeding: Animals are housed individually. Food is withheld overnight before
dosing, but water is available ad libitum.

3. Dose Administration: The test substance is administered orally in a single dose using a
stomach tube or a suitable intubation cannula. The dose is adjusted based on the animal's
body weight.

4. Up-and-Down Procedure: The study starts with a dose estimated to be just below the
expected LD50.

o If the animal survives, the next animal is given a higher dose.

o If the animal dies, the next animal is given a lower dose.
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o This process is continued until a specified number of reversals in outcome (survival/death)
are observed.

e 5. Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., tremors,
convulsions, changes in behavior), and body weight changes for at least 14 days.

o 6. Data Analysis: The LD50 and its confidence intervals are calculated using the maximum
likelihood method.

Experimental Workflows

The evaluation of an insecticide like Dimethylvinphos involves a series of interconnected
experimental workflows, from initial synthesis to final risk assessment.
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General Experimental Workflow for Insecticide Development

Conclusion

Dimethylvinphos represents a chapter in the history of synthetic insecticides, born from the
post-war boom in chemical innovation. Its efficacy against key rice pests made it a valuable tool
for agriculture for a time. However, its story also reflects the evolving understanding of the
broader impacts of pesticides on the environment and non-target organisms. The stringent
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regulatory landscape of today, which led to the discontinuation of its use in many regions,
underscores the importance of a comprehensive and rigorous scientific evaluation for any new
crop protection agent. This technical guide serves as a detailed record of Dimethylvinphos,
providing valuable insights for the development of safer and more sustainable pest
management solutions for the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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